Cas no 2138165-94-1 (1-(2,2-dimethylcyclopropyl)methyl-1H-pyrazol-3-amine)

• Product Name: 1-(2,2-dimethylcyclopropyl)methyl-1H-pyrazol-3-amine
• CAS No: 2138165-94-1
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5865442
• PubChem ID: 165472333
• Update Time: 2025-11-01

1-(2,2-dimethylcyclopropyl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethylcyclopropyl)methyl-1H-pyrazol-3-amine
• 1-[(2,2-dimethylcyclopropyl)methyl]-1H-pyrazol-3-amine
• 2138165-94-1
• EN300-1113129

• Inchi： 1S/C9H15N3/c1-9(2)5-7(9)6-12-4-3-8(10)11-12/h3-4,7H,5-6H2,1-2H3,(H2,10,11)
• InChI Key： SRWVTEORWQESMG-UHFFFAOYSA-N
• SMILES： N1(C=CC(N)=N1)CC1CC1(C)C

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(2,2-dimethylcyclopropyl)methyl-1H-pyrazol-3-amine

Comprehensive Overview of 1-(2,2-dimethylcyclopropyl)methyl-1H-pyrazol-3-amine (CAS No. 2138165-94-1)

The compound 1-(2,2-dimethylcyclopropyl)methyl-1H-pyrazol-3-amine (CAS No. 2138165-94-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a dimethylcyclopropyl group and a pyrazol-3-amine core, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological pathways. The compound's CAS number 2138165-94-1 is frequently searched in scientific databases, reflecting its growing relevance in modern chemistry.

In recent years, the demand for novel heterocyclic compounds like 1-(2,2-dimethylcyclopropyl)methyl-1H-pyrazol-3-amine has surged, driven by advancements in precision medicine and sustainable agriculture. This compound's pyrazole moiety is a key structural motif found in many FDA-approved drugs, highlighting its pharmacological significance. Additionally, its cyclopropyl group enhances metabolic stability, a critical factor in drug design. Users often search for terms such as "pyrazole derivatives in drug development" or "cyclopropyl-containing bioactive molecules," underscoring the compound's alignment with current scientific trends.

The synthesis of CAS No. 2138165-94-1 involves multi-step organic reactions, including cyclization and amination processes. Its high purity and structural integrity are essential for ensuring reproducibility in research applications. Analytical techniques like NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound. Given the rising interest in green chemistry, researchers are also exploring eco-friendly synthetic routes for 1-(2,2-dimethylcyclopropyl)methyl-1H-pyrazol-3-amine, addressing queries such as "sustainable synthesis of pyrazole amines."

Beyond pharmaceuticals, 1-(2,2-dimethylcyclopropyl)methyl-1H-pyrazol-3-amine shows promise in agrochemical formulations. Its structural features contribute to pest resistance and plant growth regulation, making it a candidate for next-generation crop protection agents. Searches related to "novel agrochemical intermediates" often highlight this compound's potential. Furthermore, its compatibility with biodegradable formulations aligns with the global shift toward environmentally friendly agriculture.

In conclusion, 1-(2,2-dimethylcyclopropyl)methyl-1H-pyrazol-3-amine (CAS No. 2138165-94-1) represents a cutting-edge compound with multifaceted applications. Its relevance to drug discovery, agrochemical innovation, and sustainable chemistry positions it as a valuable asset in scientific and industrial domains. As research progresses, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and food security.